Cas no 1361772-64-6 (3-(2,5-Dichlorophenyl)picolinonitrile)

• Product Name: 3-(2,5-Dichlorophenyl)picolinonitrile
• CAS No: 1361772-64-6
• MF: C₁₂H₆Cl₂N₂
• MW: 249.095440387726
• CID: 4910178
• Update Time: 2025-05-23

3-(2,5-Dichlorophenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dichlorophenyl)picolinonitrile

• Inchi： 1S/C12H6Cl2N2/c13-8-3-4-11(14)10(6-8)9-2-1-5-16-12(9)7-15/h1-6H
• InChI Key： QSHJPMYHHUNITD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C(C#N)=NC=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 286
• XLogP3: 3.8
• Topological Polar Surface Area: 36.7

Additional information on 3-(2,5-Dichlorophenyl)picolinonitrile

3-(2,5-Dichlorophenyl)picolinonitrile: A Comprehensive Overview

The compound 3-(2,5-Dichlorophenyl)picolinonitrile, identified by the CAS number 1361772-64-6, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The name itself suggests a complex structure, with the "picolinonitrile" moiety indicating a pyridine derivative containing a nitrile group. The "2,5-dichlorophenyl" substituent adds further complexity and functionality to the molecule.

Recent studies have highlighted the importance of 3-(2,5-Dichlorophenyl)picolinonitrile in the development of advanced materials. Researchers have explored its role in enhancing the stability and performance of polymers used in high-tech applications. The compound's ability to act as a stabilizing agent in polymer matrices has been extensively documented, making it a valuable component in the production of lightweight yet durable materials for aerospace and automotive industries.

In addition to its material science applications, 3-(2,5-Dichlorophenyl)picolinonitrile has shown promise in the pharmaceutical sector. Its unique electronic properties make it an ideal candidate for drug delivery systems. Scientists have reported that this compound can enhance the bioavailability of certain drugs by modifying their solubility and absorption rates. This discovery has opened new avenues for developing more effective therapeutic agents.

The synthesis of 3-(2,5-Dichlorophenyl)picolinonitrile involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic techniques have streamlined its production, making it more accessible for industrial use. The use of green chemistry principles in its synthesis has also been explored, aligning with global efforts to reduce environmental impact.

Furthermore, the compound's role in agricultural chemistry cannot be overlooked. Studies have demonstrated its potential as an efficient herbicide due to its ability to inhibit specific enzymes involved in plant growth. This application is particularly significant given the increasing demand for sustainable agricultural practices.

In conclusion, 3-(2,5-Dichlorophenyl)picolinonitrile (CAS 1361772-64-6) stands out as a versatile compound with diverse applications across multiple industries. Its structural complexity and functional groups make it a valuable asset in both academic research and industrial development. As research continues to uncover new uses for this compound, its significance in modern chemistry is expected to grow further.